1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride

• IUPAC Name: 1-(2,3,4-trifluorophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C8H8F3N.ClH/c1-4(12)5-2-3-6(9)8(11)7(5)10;/h2-4H,12H2,1H3;1H
• InChI Key: PCTMIJKAPPZYNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C(=C(C=C1)F)F)F)N.Cl
• Molecular Formula: C8H9ClF3N
• Molecular Weight: 211.61 g/mol

Description

1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride, also known as TFPA-HCl, is a compound belonging to the class of organofluorines. It is a colorless, crystalline solid with a melting point of 111-113°C. TFPA-HCl is a valuable synthetic intermediate used in the synthesis of various organic compounds and pharmaceuticals, as well as in research applications.

Scientific Research Applications

1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride is a versatile compound that can be used in a variety of research applications. It is used as a reagent in the synthesis of various fluorinated compounds, such as 2,3,4-trifluorophenylacetic acid, 2,3,4-trifluorophenylacetonitrile, and 2,3,4-trifluorophenylalanine. It is also used in the synthesis of pharmaceuticals, such as the anti-inflammatory drug celecoxib and the anti-cancer drug gefitinib. In addition, this compound has been used in the synthesis of polymers, such as poly(2,3,4-trifluorophenyl)acrylate and poly(2,3,4-trifluorophenyl)methacrylate.

Mechanism of Action

1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride is an important intermediate in the synthesis of various organic compounds and pharmaceuticals. It is a strong nucleophile and can react with electrophilic reagents, such as halogens, to form new compounds. In addition, this compound can undergo Diels-Alder reactions with dienophiles to form cyclohexene derivatives.
Biochemical and Physiological Effects
This compound is an organic compound that is not known to have any significant biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride is a valuable synthetic intermediate that has a number of advantages for use in laboratory experiments. It is easy to synthesize and is relatively inexpensive. In addition, it is a stable compound that is not known to react with other compounds or to decompose under normal laboratory conditions. However, this compound is a colorless solid and can be difficult to handle in the laboratory due to its hygroscopic nature.

Future Directions

1-(2,3,4-Trifluorophenyl)ethan-1-amine hydrochloride is a versatile compound that has a wide range of applications in synthetic organic chemistry and pharmaceutical research. In the future, it may be used in the development of new drugs and other compounds, such as polymers and dyes. In addition, it may be used as a starting material for the synthesis of fluorinated compounds, such as 2,3,4-trifluorobenzamide and 2,3,4-trifluorobenzyl alcohol. Finally, this compound may be used in the development of new analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy.